Cas no 68858-21-9 (4-(Hydroxymethyl)phenoxyacetic acid)

• Product Name: 4-(Hydroxymethyl)phenoxyacetic acid
• CAS No: 68858-21-9
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• MDL: MFCD00057827
• CID: 58880
• PubChem ID: 194291
• Update Time: 2025-05-27

4-(Hydroxymethyl)phenoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Hydroxymethyl)phenoxyacetic acid
• P-(HYDROXYMETHYL)PHENOXYACETIC ACID
• HPA LINKER
• HMP
• HMPA
• HMPA LINKER
• HMP LINKER
• HMP LINKER,4-(HYDROXYMETHYL) PHENOXYACETIC ACID
• HMP Linker Synonyms:4-(Hydroxymethyl)Phenoxyacetic Acid
• Fmoc-SCAL-linker (safety-catch linker for solid phase synthesis)
• p-hydroxymethyl phenoxyacetic acid
• 2-[4-(hydroxymethyl)phenoxy]acetic acid
• 4-Hydroxymethyl-phenoxyacetic acid
• HMPA-Linker
• HMP-Linker
• 4-Hydroxymethylphenoxyacetic acid
• 2-(4-(Hydroxymethyl)phenoxy)acetic acid
• (4-Hydroxymethyl)phenoxyacetic acid
• [4-(hydroxymethyl)phenoxy]acetic acid
• 4-hydroxymethyl phenoxyacetic acid
• 4-hydroxymethyl-phenoxy acetic acid
• 4-(Hydroxymethyl) Phenoxyacetic Acid
• Acetic acid, [4-(hydroxymethyl)phenoxy]-
• hmplinker
• HMP Linker;
• 4-Hmpaa
• Acetic acid, (4-(hydroxymethyl)phenoxy)-
• HMP Linker (4-(Hydrox
• CS-W017129
• AKOS000104357
• M02894
• DS-1117
• AC-32002
• 68858-21-9
• HMP Linker (4-(Hydroxymethyl)phenoxyacetic acid)
• AM20060711
• AC-19135
• 4-(Hydroxymethyl)phenoxyaceticacid
• SCHEMBL166364
• FT-0616786
• 4-(Hydroxymethyl)phenoxyacetic acid, >=97.0%
• EN300-211129
• HY-W016413
• AB02325
• VUCNQOPCYRJCGQ-UHFFFAOYSA-N
• SY019087
• HMPA;HMP linker
• A836267
• Z359627548
• H0961
• MFCD00057827
• Oprea1_767209
• DTXSID90218950
• J-501412
• 4-(Hydroxymethyl)Phenoxyacetic Acid,98%
• STL553888
• BBL100298
• DTXCID40141441

• MDL： MFCD00057827
• Inchi： 1S/C9H10O4/c10-5-7-1-3-8(4-2-7)13-6-9(11)12/h1-4,10H,5-6H2,(H,11,12)
• InChI Key： VUCNQOPCYRJCGQ-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=CC(CO)=CC=1
• BRN： 5260336

Computed Properties

• Exact Mass: 182.05800
• Monoisotopic Mass: 182.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 66.8

Experimental Properties

• Color/Form: Light brown or white powder.
• Density: 1.3160
• Melting Point: 112-114 °C
• Boiling Point: 378.3℃ at 760 mmHg
• Flash Point: 156.3 °C
• PSA: 66.76000
• LogP: 0.64230
• Solubility: Soluble in water.

4-(Hydroxymethyl)phenoxyacetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：−20°C
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives